Cas no 300717-72-0 (6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid)

6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core functionalized with a bromine atom at the 6-position and a carboxylic acid group at the 2-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the carboxylic acid group provides a handle for derivatization or salt formation. Its high purity and well-defined reactivity profile ensure consistent performance in medicinal chemistry applications, such as the synthesis of kinase inhibitors or other targeted therapeutics.
6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid structure
300717-72-0 structure
Product Name:6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid
CAS No:300717-72-0
MF:C7H4BrN3O2
MW:242.029560089111
MDL:MFCD00297254
CID:820357
PubChem ID:771938
Update Time:2025-06-12

6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid
    • 6-BROMO-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
    • 6-bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid(SALTDATA: FREE)
    • EN300-92590
    • ALBB-021242
    • 300717-72-0
    • CCG-202977
    • HMS1378J11
    • MFCD00297254
    • F0452-6134
    • BBL104350
    • SY058195
    • 6-BROMO-PYRAZOLO(1,5-A)PYRIMIDINE-2-CARBOXYLIC ACID
    • J-518453
    • GS-5635
    • WDICXYMIEJAABR-UHFFFAOYSA-N
    • F11337
    • STK400341
    • DA-36385
    • AKOS000301274
    • PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID, 6-BROMO-
    • SCHEMBL1011158
    • AG-690/40083008
    • DTXSID90354403
    • EU-0060369
    • 6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylicacid
    • AB05946
    • ChemDiv2_003377
    • Z277113830
    • CS-0080420
    • MDL: MFCD00297254
    • Inchi: 1S/C7H4BrN3O2/c8-4-2-9-6-1-5(7(12)13)10-11(6)3-4/h1-3H,(H,12,13)
    • InChI Key: WDICXYMIEJAABR-UHFFFAOYSA-N
    • SMILES: BrC1C=NC2=CC(C(=O)O)=NN2C=1

Computed Properties

  • Exact Mass: 240.94900
  • Monoisotopic Mass: 240.94869g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 2.1±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.791
  • PSA: 67.49000
  • LogP: 1.19000
  • Vapor Pressure: No data available

6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid Security Information

6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid

Comprehensive Overview of 6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 300717-72-0)

6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 300717-72-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated pyrazolopyrimidine derivative serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its molecular formula, C7H4BrN3O2, highlights the presence of a carboxylic acid functional group, which enhances its reactivity and applicability in coupling reactions.

Recent studies emphasize the role of 6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid in drug discovery, especially in targeting cancer therapeutics and inflammatory diseases. Researchers are increasingly exploring its potential as a scaffold for designing small-molecule inhibitors, given its ability to modulate key enzymatic pathways. The compound's bromine substituent further allows for selective functionalization, making it a valuable tool in medicinal chemistry and combinatorial synthesis.

From an industrial perspective, the demand for high-purity 6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid has risen due to its application in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Its compatibility with modern click chemistry techniques, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), has expanded its utility in bioconjugation and proteomics. These attributes align with current trends in precision medicine and personalized therapeutics, where tailored molecular designs are critical.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike some halogenated analogs, 6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid exhibits favorable biodegradability profiles, addressing growing concerns about green chemistry and sustainable synthesis. This aligns with the pharmaceutical industry's shift toward eco-friendly processes and reduced carbon footprints.

In summary, 6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 300717-72-0) represents a pivotal building block in modern chemical research. Its multifaceted applications—spanning drug development, agrochemical innovation, and material science—underscore its importance in advancing scientific and industrial frontiers. As research continues to uncover new functionalities, this compound is poised to remain at the forefront of cutting-edge chemistry.

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